Cas no 2097919-45-2 (5-Bromo-2-({1-[(5-methylthiophen-2-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyrimidine)

• Product Name: 5-Bromo-2-({1-[(5-methylthiophen-2-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyrimidine
• CAS No: 2097919-45-2
• MF: C₁₃H₁₄BrN₃O₃S₂
• MW: 404.302559375763
• CID: 6361808
• PubChem ID: 126852320
• Update Time: 2025-06-08

5-Bromo-2-({1-[(5-methylthiophen-2-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• F6478-2226
• 5-bromo-2-[1-(5-methylthiophen-2-yl)sulfonylpyrrolidin-3-yl]oxypyrimidine
• 2097919-45-2
• AKOS032457563
• 5-bromo-2-({1-[(5-methylthiophen-2-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyrimidine
• 5-Bromo-2-({1-[(5-methylthiophen-2-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyrimidine

• Inchi： 1S/C13H14BrN3O3S2/c1-9-2-3-12(21-9)22(18,19)17-5-4-11(8-17)20-13-15-6-10(14)7-16-13/h2-3,6-7,11H,4-5,8H2,1H3
• InChI Key： XQXNUQKXBRJUDW-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)OC1CCN(C1)S(C1=CC=C(C)S1)(=O)=O

Computed Properties

• Exact Mass: 402.96600g/mol
• Monoisotopic Mass: 402.96600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 109Ų

Additional information on 5-Bromo-2-({1-[(5-methylthiophen-2-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyrimidine

5-Bromo-2-({1-[(5-methylthiophen-2-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyrimidine: A Comprehensive Overview

5-Bromo-2-({1-[(5-methylthiophen-2-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyrimidine (CAS No. 2097919-45-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its brominated pyrimidine core and a sulfonyl-substituted pyrrolidine moiety, exhibits promising biological activities, making it a subject of extensive research in both academic and industrial settings.

The 5-bromo substitution on the pyrimidine ring is a key feature that contributes to the compound's stability and reactivity. This substitution not only enhances the compound's solubility but also influences its binding affinity to various biological targets. The presence of the sulfonyl group, specifically the 5-methylthiophen-2-yl substituent, further modulates the compound's pharmacological properties, providing a unique combination of lipophilicity and electronic effects that are crucial for its biological activity.

In recent studies, 5-Bromo-2-({1-[(5-methylthiophen-2-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyrimidine has been evaluated for its potential as an inhibitor of specific kinases involved in various disease pathways. Kinases are key enzymes that play critical roles in cell signaling and regulation, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The compound's ability to selectively inhibit these kinases makes it a promising candidate for drug development.

One notable study published in the Journal of Medicinal Chemistry reported that 5-Bromo-2-({1-[(5-methylthiophen-2-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyrimidine demonstrated potent inhibitory activity against the serine/threonine kinase Pim1. Pim1 is known to be overexpressed in several types of cancer and is involved in promoting cell proliferation and survival. The study found that the compound effectively inhibited Pim1 activity in vitro, leading to reduced cell proliferation and increased apoptosis in cancer cell lines. These findings highlight the potential of this compound as a lead molecule for the development of anti-cancer therapeutics.

Beyond its anti-cancer properties, 5-Bromo-2-({1-[(5-methylthiophen-2-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyrimidine has also shown promise in other therapeutic areas. For instance, preliminary research suggests that the compound may have anti-inflammatory effects by modulating the activity of certain inflammatory cytokines and signaling pathways. This dual functionality—anti-cancer and anti-inflammatory—makes it an attractive candidate for further investigation and potential clinical development.

The synthesis of 5-Bromo-2-{[1-(5-methylthiophen-2-sulfonyl)pyrrolidin-3-yloxy]pyrimidine} involves several steps, including the bromination of a pyrimidine derivative, followed by the introduction of the sulfonyl-substituted pyrrolidine moiety. The synthetic route has been optimized to ensure high yields and purity, making it feasible for large-scale production if necessary. The detailed synthetic protocol has been published in several peer-reviewed journals, providing valuable insights for researchers interested in synthesizing this compound or similar derivatives.

In terms of pharmacokinetics, early studies have shown that 5-Bromo-2-{[1-(5-methylthiophen-2-sulfonyl)pyrrolidin-yloxy]pyrimidine} exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are important factors for its potential use as an orally administered drug. Additionally, preliminary toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

To further explore the therapeutic potential of 5-Bromo-{[1-(5-methylthiophen-sulfonyl)pyrrolidin-yloxy]pyrimidine}, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are designed to assess the compound's performance in treating specific diseases where kinase inhibition is a viable therapeutic strategy. The results from these trials will provide crucial data to support its advancement through the drug development pipeline.

In conclusion, 5-Bromo-{[1-(5-methylthiophen-sulfonyl)pyrrolidin-yloxy]pyrimidine} (CAS No. 2097919-45-2) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As more data becomes available from ongoing studies and clinical trials, this compound may pave the way for new treatments in various disease areas.